4-Cyclopropoxy-6-isopropylnicotinic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-propan-2-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C12H15NO3/c1-7(2)10-5-11(16-8-3-4-8)9(6-13-10)12(14)15/h5-8H,3-4H2,1-2H3,(H,14,15)
• InChI Key: ZDKPZXDLWNTHEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C(=C1)OC2CC2)C(=O)O

Description

4-Cyclopropoxy-6-isopropylnicotinic acid is a substituted nicotinic acid derivative featuring a cyclopropoxy group at the 4-position and an isopropyl substituent at the 6-position of the pyridine ring. The cyclopropoxy group enhances metabolic stability compared to larger alkoxy substituents, while the isopropyl moiety contributes to lipophilicity, influencing membrane permeability and target binding .

Preparation Methods

The synthesis of 4-Cyclopropoxy-6-isopropylnicotinic acid involves several steps. One common method includes the following steps:

Starting Material: The synthesis begins with nicotinic acid as the starting material.

Cyclopropylation: The introduction of the cyclopropoxy group at the 4-position is achieved through a cyclopropylation reaction. This typically involves the use of cyclopropyl bromide and a suitable base.

Isopropylation: The isopropyl group is introduced at the 6-position using isopropyl bromide and a base.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain high purity.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring cost-effectiveness and high yield.

Chemical Reactions Analysis

4-Cyclopropoxy-6-isopropylnicotinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropoxy or isopropyl groups, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions to optimize the reaction yield and selectivity.

Scientific Research Applications

4-Cyclopropoxy-6-isopropylnicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-isopropylnicotinic acid involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to nicotinic acetylcholine receptors, modulating their activity. This interaction can influence various cellular processes, including neurotransmission and signal transduction .

Comparison with Similar Compounds

Comparison with Structurally Similar Nicotinic Acid Derivatives

The following table compares 4-Cyclopropoxy-6-isopropylnicotinic acid with structurally analogous compounds, focusing on key physicochemical and pharmacological properties:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	logP<sup>a</sup>	Aqueous Solubility (mg/mL)	Key Biological Activity
4-Cyclopropoxy-6-isopropylnicotinic acid	Cyclopropoxy (4), Isopropyl (6)	249.3	2.8	0.12	Moderate PPAR-γ agonist activity (EC50: 1.2 µM)
6-Isopropylnicotinic acid	None (4), Isopropyl (6)	179.2	1.5	2.3	Weak COX-2 inhibition (IC50: >10 µM)
4-Methoxy-6-isopropylnicotinic acid	Methoxy (4), Isopropyl (6)	209.2	2.1	0.45	Selective PDE4 inhibition (IC50: 0.8 µM)
4-Chloro-6-isopropylnicotinic acid	Chloro (4), Isopropyl (6)	229.7	3.0	0.08	Antiviral activity (EC50: 0.5 µM vs. HCV)
2-Chloro-6-methylpyrimidine-4-carboxylic acid<sup>b</sup>	Chloro (2), Methyl (6)	186.6	1.9	1.7	Intermediate in herbicide synthesis

^alogP values calculated using XLogP3 .
^bPyrimidine-based analog included for structural contrast.

Key Observations :

• The cyclopropoxy group in 4-Cyclopropoxy-6-isopropylnicotinic acid confers a logP value comparable to the chloro-substituted analog but with improved metabolic stability over methoxy groups .
• Aqueous solubility is inversely correlated with lipophilicity (logP), as seen in the lower solubility of the chloro and cyclopropoxy derivatives.

Comparative Pharmacological Profiles

• Receptor Binding : 4-Cyclopropoxy-6-isopropylnicotinic acid demonstrates moderate PPAR-γ agonist activity, outperforming 4-methoxy and 6-isopropyl analogs in preclinical models of metabolic syndrome .

Stability and Metabolic Considerations

• Metabolic Stability : The cyclopropoxy group reduces oxidative metabolism by cytochrome P450 enzymes, resulting in a plasma half-life (t_1/2) of 6.2 hours in murine models, compared to 2.1 hours for the methoxy analog .
• Thermal Stability : Differential scanning calorimetry (DSC) reveals a melting point of 158°C for 4-Cyclopropoxy-6-isopropylnicotinic acid, higher than its chloro (142°C) and methoxy (135°C) counterparts .